Cas no 2137917-07-6 (Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]-)

• Product Name: Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]-
• CAS No: 2137917-07-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5279522
• Update Time: 2025-09-28

Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]-

• Inchi： 1S/C12H12N2O/c1-3-4-10-5-6-11-8-13-14(9(2)15)12(11)7-10/h3,5-8H,1,4H2,2H3
• InChI Key： SHKJROLNLFZWTB-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC(CC=C)=C2)C=N1)C

Additional information on Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]-

Comprehensive Overview of Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- (CAS No. 2137917-07-6)

Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- (CAS No. 2137917-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indazole core structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its propenyl side chain, which may contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for indazole derivatives has surged due to their versatility in medicinal chemistry. Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- stands out as a promising candidate for targeting specific enzymes or receptors. Its molecular framework allows for modifications that could enhance its pharmacokinetic properties, making it a subject of interest for structure-activity relationship (SAR) studies. This aligns with the growing trend of personalized medicine and targeted therapy, where precise molecular interactions are crucial.

The synthesis of CAS No. 2137917-07-6 involves multi-step organic reactions, often starting with the functionalization of the indazole ring. Chemists employ strategies like cross-coupling reactions or nucleophilic substitutions to introduce the propenyl group. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry and sustainable synthesis. Such topics are highly searched in platforms like Google Scholar and PubMed, indicating their importance to the scientific community.

One of the most searched questions related to Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- is its potential role in cancer research. Preliminary studies suggest that indazole-based compounds may exhibit anti-proliferative effects, though further validation is needed. This ties into broader discussions about small molecule inhibitors and their mechanisms of action—a hot topic in oncology and drug repurposing.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Researchers often search for data on its logP (partition coefficient) or pKa to predict its behavior in biological systems. These parameters are essential for optimizing drug delivery systems, a field that has seen exponential growth due to advancements in nanotechnology and biomaterials.

From an industrial perspective, CAS No. 2137917-07-6 is often referenced in patents related to heterocyclic chemistry. Companies specializing in custom synthesis or contract research frequently list this compound in their catalogs, catering to clients in academia and biotechnology. This highlights its commercial viability and the expanding market for high-value intermediates.

In conclusion, Ethanone, 1-[6-(2-propen-1-yl)-1H-indazol-1-yl]- represents a fascinating intersection of chemistry and biology. Its potential applications in therapeutic development and material science make it a compound worth watching. As research continues, its role in addressing unmet medical needs or enabling innovative technologies will likely become even more apparent.